An In-Depth Technical Guide to Boc-L-Lys(N3)-OH (CHA) for Advanced Research and Drug Development
An In-Depth Technical Guide to Boc-L-Lys(N3)-OH (CHA) for Advanced Research and Drug Development
For Researchers, Scientists, and Drug Development Professionals
Introduction
In the landscape of modern peptide chemistry and drug development, the use of non-canonical amino acids is pivotal for the creation of novel therapeutics with enhanced properties. Among these, Nα-tert-Butoxycarbonyl-Nε-azido-L-lysine, commonly supplied as its cyclohexylammonium (CHA) salt, stands out as a versatile building block. Its unique bifunctionality, featuring a Boc-protected α-amino group and an azido-functionalized side chain, makes it an invaluable tool for solid-phase peptide synthesis (SPPS) and subsequent bioconjugation via "click chemistry."
This technical guide provides a comprehensive overview of Boc-L-Lys(N3)-OH (CHA), including its structure, physicochemical properties, detailed experimental protocols for its synthesis and application, and a workflow for its use in the development of targeted drug delivery systems.
Chemical Structure and Properties
Boc-L-Lys(N3)-OH is a derivative of the amino acid L-lysine where the alpha-amino group is protected by a tert-butoxycarbonyl (Boc) group, and the epsilon-amino group is modified to an azide (B81097) (N3). The cyclohexylammonium (CHA) salt form enhances the compound's stability and handling characteristics.
Chemical Structure of Boc-L-Lys(N3)-OH (CHA)
Caption: Chemical structure of Boc-L-Lys(N3)-OH and its CHA salt.
Physicochemical Properties
A summary of the key physicochemical properties of Boc-L-Lys(N3)-OH and its CHA salt is provided in the table below.
| Property | Value | Reference |
| IUPAC Name | (2S)-6-azido-2-[(tert-butoxycarbonyl)amino]hexanoic acid;cyclohexanamine | |
| Molecular Formula | C17H33N5O4 | |
| Molecular Weight | 371.5 g/mol | |
| CAS Number | 846549-33-5 | |
| Appearance | White crystalline powder | |
| Purity | ≥99% (HPLC) | |
| Storage Temperature | 2-8°C | |
| Solubility | Soluble in water, methanol (B129727) |
Experimental Protocols
This section provides detailed methodologies for the synthesis of Boc-L-Lys(N3)-OH and its subsequent use in peptide synthesis and bioconjugation.
Synthesis of Nα-Boc-Nε-azido-L-lysine
This protocol describes a representative synthesis of Nα-Boc-Nε-azido-L-lysine from Nα-Boc-L-lysine.
Materials:
-
Nα-Boc-L-lysine
-
Imidazole-1-sulfonyl azide hydrochloride
-
Copper (II) sulfate (B86663) pentahydrate (CuSO4·5H2O)
-
Sodium bicarbonate (NaHCO3)
-
Methanol (MeOH)
-
Water (H2O)
-
Dichloromethane (DCM)
-
Ethyl acetate (B1210297) (EtOAc)
-
Brine
-
Anhydrous sodium sulfate (Na2SO4)
Procedure:
-
Preparation of the Azido-Transfer Reagent: Prepare imidazole-1-sulfonyl azide hydrochloride as described in the literature.
-
Reaction Setup: Dissolve Nα-Boc-L-lysine (1.0 eq) in a mixture of water and methanol.
-
Addition of Reagents: Add sodium bicarbonate (3.0 eq) to the solution, followed by copper (II) sulfate pentahydrate (0.02 eq).
-
Azido Transfer Reaction: Slowly add a solution of imidazole-1-sulfonyl azide hydrochloride (1.1 eq) in methanol to the reaction mixture.
-
Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
-
Work-up: Once the reaction is complete, quench with an aqueous solution of ammonium (B1175870) chloride.
-
Extraction: Extract the aqueous layer with dichloromethane.
-
Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica (B1680970) gel.
Incorporation of Boc-L-Lys(N3)-OH in Solid-Phase Peptide Synthesis (SPPS)
This protocol outlines the steps for incorporating Boc-L-Lys(N3)-OH into a peptide sequence using a standard Boc-SPPS strategy.
Materials:
-
Boc-L-Lys(N3)-OH (CHA)
-
Merrifield resin (or other suitable solid support)
-
Boc-protected amino acids
-
Dichloromethane (DCM)
-
N,N-Dimethylformamide (DMF)
-
Trifluoroacetic acid (TFA)
-
Diisopropylethylamine (DIEA)
-
Coupling reagents (e.g., HBTU, HATU, or DIC/HOBt)
-
Piperidine (for Fmoc-SPPS if used in a hybrid strategy)
Procedure:
-
Resin Swelling: Swell the resin in DCM for 30-60 minutes in a reaction vessel.
-
First Amino Acid Coupling: Couple the first Boc-protected amino acid to the resin according to standard protocols.
-
Boc Deprotection: Remove the Boc protecting group from the resin-bound amino acid by treating with a solution of 50% TFA in DCM for 30 minutes.
-
Neutralization: Neutralize the resin with a solution of 10% DIEA in DCM.
-
Coupling of Boc-L-Lys(N3)-OH:
-
Dissolve Boc-L-Lys(N3)-OH (CHA) (2-4 equivalents relative to resin loading) and a coupling agent (e.g., HBTU, 2-4 equivalents) in DMF.
-
Add DIEA (4-6 equivalents) to the solution and pre-activate for 1-2 minutes.
-
Add the activated amino acid solution to the neutralized resin and agitate for 1-2 hours.
-
-
Monitoring the Coupling: Perform a Kaiser test to ensure complete coupling. A negative result (yellow beads) indicates a complete reaction.
-
Chain Elongation: Repeat steps 3-6 for each subsequent amino acid in the peptide sequence.
-
Cleavage and Deprotection: Once the peptide synthesis is complete, cleave the peptide from the resin and remove the side-chain protecting groups using a suitable cleavage cocktail (e.g., HF or TFMSA with scavengers). The azide group is stable to these conditions.
Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
This protocol describes the "click" reaction between the azido-functionalized peptide and an alkyne-containing molecule.
Materials:
-
Azido-functionalized peptide (synthesized as described above)
-
Alkyne-containing molecule (e.g., a drug, fluorescent dye, or targeting ligand)
-
Copper (II) sulfate pentahydrate (CuSO4·5H2O)
-
Sodium ascorbate (B8700270)
-
Tris(benzyltriazolylmethyl)amine (TBTA) or other copper-coordinating ligand
-
Phosphate-buffered saline (PBS) or another suitable buffer
-
Dimethyl sulfoxide (B87167) (DMSO) or another suitable organic co-solvent
Procedure:
-
Preparation of Stock Solutions:
-
Dissolve the azido-functionalized peptide in the chosen buffer.
-
Dissolve the alkyne-containing molecule in DMSO.
-
Prepare fresh aqueous solutions of CuSO4·5H2O and sodium ascorbate.
-
Prepare a stock solution of the copper ligand in DMSO.
-
-
Reaction Setup: In a reaction vial, combine the azido-peptide solution, the alkyne-molecule solution, and the copper ligand solution.
-
Initiation of the Reaction: Add the sodium ascorbate solution, followed by the CuSO4·5H2O solution to the reaction mixture. The final concentrations are typically in the range of 1-10 mM for the reactants, with a slight excess of the alkyne, 0.1-1 mM CuSO4, and 1-5 mM sodium ascorbate.
-
Reaction Incubation: Allow the reaction to proceed at room temperature for 1-4 hours. The reaction can be monitored by LC-MS.
-
Purification: Purify the resulting peptide conjugate using reverse-phase high-performance liquid chromatography (RP-HPLC).
Application in Drug Development: A Workflow for Peptide-Drug Conjugates
Boc-L-Lys(N3)-OH is instrumental in the construction of peptide-drug conjugates (PDCs), a promising class of targeted therapeutics. The following workflow illustrates the key stages in the development of a PDC using this versatile amino acid.
Caption: Workflow for the development of a peptide-drug conjugate.
This workflow highlights the central role of Boc-L-Lys(N3)-OH in enabling the precise, site-specific conjugation of a therapeutic payload to a targeting peptide, thereby creating a highly specific and potent drug candidate.
Conclusion
Boc-L-Lys(N3)-OH (CHA) is a powerful and enabling reagent for researchers and drug development professionals. Its unique structure allows for the straightforward introduction of a bio-orthogonal azide handle into peptides, facilitating the construction of complex and highly functionalized biomolecules. The detailed protocols and workflow provided in this guide serve as a valuable resource for harnessing the full potential of this important building block in the advancement of peptide-based therapeutics and diagnostics.
